Cas no 946380-02-5 (ethyl 4-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amidobenzoate)

• Product Name: ethyl 4-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amidobenzoate
• CAS No: 946380-02-5
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 6559030
• Update Time: 2025-06-27

ethyl 4-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amidobenzoate
• ethyl 4-[[4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carbonyl]amino]benzoate

• Inchi： 1S/C22H21N3O5/c1-4-30-22(28)15-9-11-16(12-10-15)23-21(27)20-18(29-3)13-19(26)25(24-20)17-8-6-5-7-14(17)2/h5-13H,4H2,1-3H3,(H,23,27)
• InChI Key： GHYIYJXXUWQUKP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C2=NN(C3=CC=CC=C3C)C(=O)C=C2OC)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-amidobenzoate

Introduction to Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate (CAS No. 946380-02-5)

Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate, identified by its CAS number 946380-02-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its pyridazine and benzoate moieties, make it a promising candidate for further investigation in drug discovery and development.

The< strong>Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate molecule exhibits a complex arrangement of functional groups, which contributes to its potential interactions with biological targets. The presence of a< strong>4-methoxy substituent and a< strong>2-methylphenyl group suggests possible influences on the compound's solubility, reactivity, and metabolic stability. These characteristics are critical factors when evaluating the compound's suitability for pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their wide range of biological activities. Pyridazine derivatives, in particular, have been extensively studied for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The< strong>Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate is no exception and has been the subject of several preliminary studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The< strong>pyridazine core is a well-documented pharmacophore that can interact with numerous biological targets. Additionally, the< strong>benzoate moiety often enhances the lipophilicity and metabolic stability of compounds, making them more suitable for oral administration. These features collectively suggest that< strong>Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate may exhibit significant therapeutic potential.

The synthesis of< strong>Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction pathway typically involves condensation reactions between appropriate precursors, followed by functional group modifications to introduce the desired substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired molecular architecture with high precision.

In terms of pharmacological evaluation, preliminary studies have suggested that< strong>Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate may possess inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The< strong>pyridazine core has been shown to interact with targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory mediators. Additionally, the< strong>methylphenyl group may contribute to enhanced binding affinity by improving hydrophobic interactions with biological targets.

The< strong>Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate's potential as a therapeutic agent is further supported by its structural diversity and the versatility of heterocyclic chemistry. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve specific therapeutic effects. This flexibility makes it an attractive scaffold for drug design and development.

In conclusion, Ethyl 4-4-Methoxy-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Amidobenzoate (CAS No. 946380-02) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential interactions with biological targets make it a valuable candidate for further investigation. As research in heterocyclic chemistry continues to advance, compounds like this one are likely to play an increasingly important role in the development of novel therapeutic agents.